2-[4-(4-benzoylbenzoyl)piperazin-1-yl]-6-fluoro-1,3-benzothiazole

• IUPAC Name: [4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl]-phenylmethanone
• InChI: InChI=1S/C25H20FN3O2S/c26-20-10-11-21-22(16-20)32-25(27-21)29-14-12-28(13-15-29)24(31)19-8-6-18(7-9-19)23(30)17-4-2-1-3-5-17/h1-11,16H,12-15H2
• InChI Key: QWVHPKCJWYGHEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)F)C(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H20FN3O2S
• Molecular Weight: 445.5 g/mol

Description

Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The incorporation of this heterocycle into biologically active compounds can be accomplished through a Mannich reaction. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis Analysis

The synthesis of a series of novel 2-(4-(4-substituted piperazin-1-yl)benzylidene)hydrazinecarboxamide derivatives has been successfully designed and synthesized to evaluate their potential as carbonic anhydrase (CA) inhibitors. The inhibitory potential of synthesized compounds against human CAI and CAII was evaluated.

Molecular Structure Analysis

The product’s structure is assigned by HRMS, IR, 1 H and 13 C NMR experiments. The diazepine ring of the olanzapine exists in a puckered conformation with the thiophene and phenyl rings making a dihedral angle of 57.66 (7)° and the piperazine ring adopts a chair conformation with the methyl group in an equatorial position.

Chemical Reactions Analysis

The title compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3 H -1,2,4-triazole-3-thione is obtained via a four-step protocol, shown in Scheme 1. The 1,2,4-triazole derivative is prepared in the very simple and efficient procedure described previously.

Mechanism of Action

Target of Action

Similar compounds with a piperazinyl benzothiazole structure have been reported to exhibit anticancer and antibacterial activities, suggesting that their targets may be related to these biological processes.

Mode of Action

It is known that piperazine derivatives can interact with various biological targets, modulating their activity . The benzothiazole moiety is also a common structural unit in pharmacological drugs and is known to exhibit good biological activity .

Biochemical Pathways

Given the reported anticancer and antibacterial activities of similar compounds , it can be inferred that the compound may interfere with pathways related to cell proliferation and bacterial growth.

Pharmacokinetics

It is known that the piperazine moiety can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Similar compounds have been reported to exhibit cytotoxic activity towards various human cancer cell lines and antibacterial activity .

Future Directions

The development of new compounds with piperazine moiety is an active area of research due to their wide range of biological activities. Future research could focus on the synthesis of new derivatives and evaluation of their biological activities.